1-(2-Ethoxyphenyl)-3-(2-hydroxy-4-methoxy-2-methylbutyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(2-hydroxy-4-methoxy-2-methylbutyl)urea
• InChI: InChI=1S/C15H24N2O4/c1-4-21-13-8-6-5-7-12(13)17-14(18)16-11-15(2,19)9-10-20-3/h5-8,19H,4,9-11H2,1-3H3,(H2,16,17,18)
• InChI Key: JCAJGOAODKYAOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCC(C)(CCOC)O
• Molecular Formula: C15H24N2O4
• Molecular Weight: 296.36 g/mol

Description

1-(2-Ethoxyphenyl)-3-(2-hydroxy-4-methoxy-2-methylbutyl)urea, also known as EPM-01, is a small molecule compound that has been widely studied for its potential therapeutic applications. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research and development.

Scientific Research Applications

Directed Lithiation

Directed lithiation techniques involving N,N-dimethylurea derivatives have been developed for creating substituted products. These methods leverage the reactivity of urea compounds to achieve high yields of targeted products, indicating the utility of urea derivatives in synthetic organic chemistry (Smith, El‐Hiti, & Alshammari, 2013).

Hydrogel Formation

Urea derivatives have been used to form hydrogels with tunable physical properties. The interaction with various anions affects the rheology and morphology of these gels, showcasing the potential of urea compounds in developing responsive materials (Lloyd & Steed, 2011).

Synthesis of Ureas from Carboxylic Acids

A method for the synthesis of ureas from carboxylic acids via the Lossen rearrangement has been demonstrated. This process, which results in good yields without racemization, illustrates the versatility of urea compounds in chemical synthesis (Thalluri, Manne, Dev, & Mandal, 2014).

Photodegradation and Hydrolysis Studies

Research on the photodegradation and hydrolysis of substituted urea pesticides in water highlights the environmental fate of these compounds. Understanding their stability and breakdown pathways is crucial for assessing the environmental impact of urea-based pesticides (Gatidou & Iatrou, 2011).

Anticancer Potential

Certain 1-aryl-3-(2-chloroethyl) ureas have been synthesized and evaluated for their cytotoxicity against human adenocarcinoma cells. This research suggests the potential of urea derivatives as anticancer agents, emphasizing the importance of structural modification in medicinal chemistry (Gaudreault, Lacroix, Pagé, & Joly, 1988).